![molecular formula C7H9BrF2 B2398552 6-Bromo-2,2-difluoro-spiro[3.3]heptane CAS No. 2260937-26-4](/img/structure/B2398552.png)
6-Bromo-2,2-difluoro-spiro[3.3]heptane
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Overview
Description
6-Bromo-2,2-difluoro-spiro[3.3]heptane is a chemical compound with the CAS Number: 2260937-26-4 . It has a molecular weight of 211.05 and its molecular formula is C7H9BrF2 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9BrF2/c8-5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . It has a predicted boiling point of 196.5±40.0 °C and a predicted density of 1.59±0.1 g/cm3 .Mechanism of Action
The mechanism of action of 6-Bromo-2,2-difluoro-spiro[3.3]heptane is not fully understood, but it is believed to involve the interaction of the compound with specific receptors or enzymes in the body. This interaction may lead to changes in the biochemical pathways that are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have suggested that this compound may have an effect on the central nervous system, specifically on the GABAergic system. This may lead to changes in behavior, cognition, and mood.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-Bromo-2,2-difluoro-spiro[3.3]heptane is its unique spirocyclic structure, which makes it an interesting subject of study. In addition, the synthesis method for this compound is straightforward and yields high purity products. However, one limitation of this compound is that it is relatively new, and its properties and potential applications are still being studied.
Future Directions
There are several future directions for the study of 6-Bromo-2,2-difluoro-spiro[3.3]heptane. One direction is to further investigate its potential applications in the field of organic electronics, where it may be used as a building block for the synthesis of novel materials. Another direction is to study its potential as a ligand in catalytic reactions, where it may have applications in the synthesis of pharmaceuticals and other compounds. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on the central nervous system.
Synthesis Methods
The synthesis of 6-Bromo-2,2-difluoro-spiro[3.3]heptane involves the reaction of 2,2-difluorocyclopropanecarboxylic acid with 1,3-dibromopropane in the presence of a base. The reaction proceeds through a ring-opening process, followed by a cyclization step to form the spirocyclic compound. The yield of this synthesis method is high, and the purity of the product can be easily achieved through standard purification techniques.
Scientific Research Applications
6-Bromo-2,2-difluoro-spiro[3.3]heptane has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of organic electronics, where this compound can be used as a building block for the synthesis of novel materials with unique electronic properties. In addition, this compound has been studied for its potential use as a ligand in catalytic reactions, where it has shown promising results.
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
6-bromo-2,2-difluorospiro[3.3]heptane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrF2/c8-5-1-6(2-5)3-7(9,10)4-6/h5H,1-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRVVQWMNQSYHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC12CC(C2)(F)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrF2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2260937-26-4 |
Source
|
Record name | 6-bromo-2,2-difluorospiro[3.3]heptane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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